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Compound of Interest

Compound Name:
Methyl 2-amino-5-

propylthiophene-3-carboxylate

Cat. No.: B182007 Get Quote

An In-depth Technical Guide on the Physical Characteristics of Methyl 2-amino-5-
propylthiophene-3-carboxylate

This technical guide provides a detailed overview of the known and predicted physical

characteristics of Methyl 2-amino-5-propylthiophene-3-carboxylate. The information is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis. Due to the limited availability of direct experimental data for this specific

compound, this guide also includes data from the closely related analogue, Methyl 2-amino-5-

methylthiophene-3-carboxylate, for comparative purposes.

Core Physical Characteristics
The physical properties of Methyl 2-amino-5-propylthiophene-3-carboxylate are essential

for its handling, formulation, and application in research and development. Below is a summary

of its key physical data.
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Property Value Source

Molecular Formula C10H15NO2S Calculated

Molecular Weight 213.30 g/mol Calculated[1]

Appearance
Predicted to be a solid at room

temperature.

Inferred from related

compounds[2]

Melting Point No data available.

Boiling Point No data available.

Solubility No data available.

Note on Analogous Compound Data:

For reference, the closely related compound, Methyl 2-amino-5-methylthiophene-3-carboxylate,

has the following properties:

Molecular Formula: C7H9NO2S[2]

Molecular Weight: 171.22 g/mol [3]

Appearance: Light yellow or yellow solid[3], White to pale brown solid[4]

Melting Point: 76-81 °C

Experimental Protocols: Synthesis of 2-
Aminothiophene Derivatives
The synthesis of Methyl 2-amino-5-propylthiophene-3-carboxylate can be achieved through

a modified Gewald reaction. This one-pot condensation reaction is a common and efficient

method for preparing substituted 2-aminothiophenes. The following protocol is adapted from

established procedures for similar compounds.[5]

Gewald Three-Component Reaction:
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This reaction involves the condensation of an appropriate ketone or aldehyde, an active

methylene nitrile (in this case, methyl cyanoacetate), and elemental sulfur in the presence of a

basic catalyst.

Materials:

Pentanal (for the 5-propyl substituent)

Methyl cyanoacetate

Elemental sulfur

Morpholine (catalyst)

Methanol (solvent)

Ethyl acetate (for extraction)

Anhydrous magnesium sulfate (for drying)

Silica gel for column chromatography

Procedure:

To a stirred mixture of pentanal (1 equivalent), methyl cyanoacetate (1 equivalent), and

elemental sulfur (1 equivalent) in methanol, slowly add morpholine (0.2-0.5 equivalents) at

35-40 °C.

Stir the reaction mixture at 45-50 °C for several hours (typically 3-12 hours), monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Add water to the reaction mixture to precipitate the crude product.

Filter the precipitate and wash with cold ethanol.

If a precipitate does not form, extract the aqueous mixture with ethyl acetate.
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Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from ethanol or by column chromatography on

silica gel to yield the pure Methyl 2-amino-5-propylthiophene-3-carboxylate.

Visualization of Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of Methyl 2-amino-5-
propylthiophene-3-carboxylate via the Gewald reaction.
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General workflow for the synthesis of Methyl 2-amino-5-propylthiophene-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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